Cas no 92906-86-0 ((3,5-dimethylphenyl)-pyridin-2-ylmethanol)

• Product Name: (3,5-dimethylphenyl)-pyridin-2-ylmethanol
• CAS No: 92906-86-0
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD07775214
• CID: 5229510
• Update Time: 2026-03-07

(3,5-dimethylphenyl)-pyridin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethylphenyl)-pyridin-2-ylmethanol

• MDL： MFCD07775214
• Inchi： 1S/C14H15NO/c1-10-7-11(2)9-12(8-10)14(16)13-5-3-4-6-15-13/h3-9,14,16H,1-2H3
• InChI Key： KHYPHHBGFCQXFI-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC(C)=C1)(C1=NC=CC=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on (3,5-dimethylphenyl)-pyridin-2-ylmethanol

Chemical Profile of (3,5-dimethylphenyl)-pyridin-2-ylmethanol (CAS No. 92906-86-0)

(3,5-dimethylphenyl)-pyridin-2-ylmethanol, identified by its CAS number 92906-86-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic aromatic molecules that exhibit diverse biological activities, making it a subject of extensive interest in drug discovery and development.

The molecular structure of (3,5-dimethylphenyl)-pyridin-2-ylmethanol consists of a pyridine ring linked to a phenyl group substituted with two methyl groups at the 3rd and 5th positions. This unique arrangement contributes to its distinct chemical properties and potential pharmacological effects. The presence of both aromatic and heterocyclic components enhances its interaction with biological targets, which is a crucial factor in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate both pyridine and phenyl moieties. These structures have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The methanol substituent at the 2-position of the pyridine ring further modulates the compound's reactivity and binding affinity, making it a versatile scaffold for medicinal chemistry.

Current research in the field has highlighted the importance of optimizing the substitution patterns on aromatic rings to enhance biological activity. Studies have demonstrated that modifications at specific positions can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. For instance, the introduction of methyl groups at the 3rd and 5th positions on the phenyl ring in (3,5-dimethylphenyl)-pyridin-2-ylmethanol appears to enhance its binding affinity to certain enzymes and receptors, suggesting potential therapeutic benefits.

The synthesis of (3,5-dimethylphenyl)-pyridin-2-ylmethanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this compound.

One of the most compelling aspects of (3,5-dimethylphenyl)-pyridin-2-ylmethanol is its potential as a lead compound for drug development. Preclinical studies have indicated that this molecule exhibits inhibitory activity against several target enzymes implicated in various diseases. For example, preliminary data suggest that it may interfere with the activity of kinases, which are key players in cancer cell proliferation and survival pathways. Additionally, its ability to modulate neurotransmitter receptors has sparked interest in its potential applications in treating neurological disorders.

The structural features of (3,5-dimethylphenyl)-pyridin-2-ylmethanol also make it an attractive candidate for further derivatization. By introducing additional functional groups or altering existing ones, researchers can fine-tune its biological activity to achieve desired therapeutic effects. This flexibility underscores the compound's significance as a building block for novel drug candidates.

In conclusion, (3,5-dimethylphenyl)-pyridin-2-ylmethanol (CAS No. 92906-86-0) represents a promising compound in pharmaceutical research due to its unique molecular structure and demonstrated biological activity. Ongoing studies continue to uncover new insights into its pharmacological properties and potential therapeutic applications. As research progresses, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals aimed at treating a wide range of diseases.